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Abstract
Tetraphenyltin, an organotin compound with the chemical formula (C₆H₅)₄Sn, has been a

subject of scientific and industrial interest for decades. This technical guide provides a

comprehensive overview of its history, chemical and physical properties, synthesis, and

characterization. It further delves into its significant applications as a catalyst in polymerization,

a stabilizer for polyvinyl chloride (PVC), and its emerging roles in materials science. The

document also addresses the toxicological aspects of tetraphenyltin, including its potential as

an endocrine disruptor and neurotoxin, supported by available data and proposed mechanisms

of action. Detailed experimental protocols for its synthesis and characterization are provided to

facilitate further research and development.

Introduction
Tetraphenyltin is a white crystalline solid that belongs to the family of organotin compounds,

characterized by the presence of at least one tin-carbon bond.[1] Its unique molecular

structure, consisting of a central tin atom tetrahedrally bonded to four phenyl groups, imparts

high thermal stability and reactivity, making it a versatile reagent and material in various

chemical processes.[2] This guide aims to be a comprehensive resource for professionals in

research and drug development, offering in-depth technical information on tetraphenyltin.
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History and Background
The study of organometallic compounds, including organotins, dates back to the 19th century.

The synthesis and characterization of tetraphenyltin were part of the broader exploration of

organometallic chemistry. While the exact date of its first synthesis is not readily available in the

reviewed literature, its preparation via the reaction of chlorobenzene, tin(IV) chloride, and

sodium metal in dry toluene has been a well-established method.[1] Over the years, its utility

has expanded from a laboratory curiosity to a compound with significant industrial applications.

[3]

Chemical and Physical Properties
A summary of the key chemical and physical properties of tetraphenyltin is presented in the

table below.

Property Value Reference(s)

Molecular Formula C₂₄H₂₀Sn [4]

Molecular Weight 427.13 g/mol [4]

Appearance White crystalline solid/powder [4]

Melting Point 224-227 °C [4]

Boiling Point >420 °C [5]

Density 1.49 g/cm³ [4]

Solubility

Insoluble in water; soluble in

hot benzene, toluene, and

xylene.

[4]

Vapor Density 14.7 (vs air) [5]

Stability

Stable under normal

conditions. Incompatible with

strong acids and strong

oxidizing agents.

[4]

CAS Number 595-90-4 [4]
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Experimental Protocols
Synthesis of Tetraphenyltin
A common and high-yield method for the synthesis of tetraphenyltin involves the Wurtz-Fittig

reaction.[1][6]

Materials:

Sodium metal

Dry toluene

Chlorobenzene

Tin(IV) chloride (SnCl₄)

500 mL three-necked round-bottom flask

Stirrer

Dropping funnel

Condenser

Heating mantle

Procedure:

In a 500 mL three-necked flask equipped with a stirrer, dropping funnel, and condenser,

place 15 g of finely cut sodium metal and 250 mL of dry toluene.

Gently heat the mixture to the boiling point of toluene to melt the sodium. Stir vigorously to

create a fine suspension of sodium sand.

Allow the mixture to cool to room temperature.

Slowly add a solution of 35 mL of chlorobenzene in 50 mL of dry toluene from the dropping

funnel over a period of 1-2 hours. Maintain the reaction temperature between 30-40 °C using
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a water bath.

After the addition of chlorobenzene is complete, continue stirring for another 30 minutes.

Slowly add a solution of 10 mL of tin(IV) chloride in 25 mL of dry toluene from the dropping

funnel. Control the addition rate to maintain the temperature below 45 °C.

After the addition is complete, reflux the mixture for 1 hour.

Cool the reaction mixture and cautiously add 100 mL of water to decompose any unreacted

sodium.

Separate the toluene layer and wash it with water, followed by drying over anhydrous sodium

sulfate.

Remove the toluene by distillation. The crude tetraphenyltin can be purified by

recrystallization from a suitable solvent like benzene or a mixture of chloroform and

petroleum ether.[7]

Expected Yield: Approximately 25 g.[6]

Characterization of Tetraphenyltin
Method: A sample of tetraphenyltin is mixed with KBr and pressed into a pellet. The IR

spectrum is recorded using an FTIR spectrometer.

Expected Peaks: The spectrum will show characteristic peaks for the Sn-C bond and the

phenyl groups. The absence of peaks corresponding to starting materials will confirm the

purity of the product.

¹H NMR: A solution of tetraphenyltin in a suitable deuterated solvent (e.g., CDCl₃) is

prepared. The spectrum will show multiplets in the aromatic region (typically around 7.2-7.8

ppm) corresponding to the phenyl protons.

¹³C NMR: The ¹³C NMR spectrum will display characteristic peaks for the phenyl carbons.

¹¹⁹Sn NMR: This technique can be used to directly observe the tin nucleus, providing

information about its chemical environment.
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Method: Electron ionization (EI) or other soft ionization techniques can be used.

Expected Fragments: The mass spectrum will show the molecular ion peak (M⁺) and

characteristic fragmentation patterns corresponding to the loss of phenyl groups.

Method: Single-crystal X-ray diffraction is used to determine the precise three-dimensional

structure of the molecule.

Structural Details: Tetraphenyltin crystallizes in a tetragonal space group. The tin atom is at

the center of a distorted tetrahedron with four phenyl groups attached. The Sn-C bond

lengths are approximately 2.14 Å, and the C-Sn-C bond angles are close to the ideal

tetrahedral angle of 109.5°.

Applications
Catalyst in Polymerization
Tetraphenyltin is an effective catalyst in various polymerization reactions.[3] It can act as a

Lewis acid to initiate and control the polymerization process.[2] Its use can lead to polymers

with desired characteristics, such as high molecular weight and specific stereochemistry.

Logical Workflow for Tetraphenyltin as a Polymerization Catalyst
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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